Cas no 115238-59-0 ((3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid)

(3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid structure
115238-59-0 structure
Product Name:(3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid
CAS No:115238-59-0
MF:C15H25NO4
MW:283.3633
MDL:MFCD08458373
CID:1025597
PubChem ID:12037269
Update Time:2024-11-03

(3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3S,4aS,8aS)-2-(tert-Butoxycarbonyl)decahydroisoquinoline-3-carboxylic acid
    • (3S,4aS,8aS)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxylic acid
    • X9110
    • (3S,4aS,8aS)-Octahydro-2,3(1H)-isoquinolinedicarboxylic acid 2-(1,1-dimethylethyl) ester
    • 2,3(1H)-Isoquinolinedicarboxylic acid, octahydro-, 2-(1,1-diMethylethyl) ester, (3S,4aS,8aS)-
    • (3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid
    • PS-17659
    • AKOS015919760
    • DTXSID20476304
    • (3S,4AS,8AS)-2-(TERT-BUTOXYCARBONYL)-OCTAHYDRO-1H-ISOQUINOLINE-3-CARBOXYLIC ACID
    • 115238-59-0
    • SCHEMBL6487183
    • CS-0054963
    • (3S,4aS,8aS)-2-(tert-Butoxycarbonyl)decahydroisoquinoline-3-carboxylicacid
    • FD13147
    • MDL: MFCD08458373
    • Inchi: InChI=1S/C15H25NO4/c1-15(2,3)20-14(19)16-9-11-7-5-4-6-10(11)8-12(16)13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)/t10-,11+,12-/m0/s1
    • InChI Key: WWTFZHGXVCAEKT-TUAOUCFPSA-N
    • SMILES: [H][C@@]12CCCC[C@]1([H])CN([C@@H](C2)C(O)=O)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 283.17800
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 66.84000
  • LogP: 2.82470

(3S,4aS,8aS)-2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-3-carboxylic acid Pricemore >>

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